Cas no 314061-17-1 (1-4-(3-Nitrophenyl)piperazin-1-ylethan-1-one)

• Product name: 1-4-(3-Nitrophenyl)piperazin-1-ylethan-1-one
• CAS No: 314061-17-1
• MF: C₁₂H₁₅N₃O₃
• MW: 249.2658
• CID: 1110709
• PubChem ID: 11075843

1-4-(3-Nitrophenyl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(3-nitrophenyl)-1-piperazinyl]-Ethanone
• 1-acetyl-4-(3-nitrophenyl)piperazine
• SCHEMBL2655952
• 1-[4-(3-Nitrophenyl)-piperazin-1-yl]-ethanone
• ZEVQFEXNVZZJNM-UHFFFAOYSA-N
• DB-311743
• 1-[4-(3-nitrophenyl)piperazin-1-yl]ethan-1-one
• EN300-156079
• 1-[4-(3-nitrophenyl)piperazin-1-yl]ethanone
• 314061-17-1
• 1-4-(3-Nitrophenyl)piperazin-1-ylethan-1-one

• Inchi： InChI=1S/C12H15N3O3/c1-10(16)13-5-7-14(8-6-13)11-3-2-4-12(9-11)15(17)18/h2-4,9H,5-8H2,1H3
• InChI Key： ZEVQFEXNVZZJNM-UHFFFAOYSA-N
• SMILES： CC(=O)N1CCN(CC1)C2=CC(=CC=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 249.11145
• Monoisotopic Mass: 249.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4Ų
• XLogP3: 1.1

Experimental Properties

• PSA: 66.69